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Compound of Interest

Compound Name: apo-Enterobactin

Cat. No.: B10823528 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for handling apo-Enterobactin, a derivative of the siderophore

enterobactin. The following procedural guidance, operational plans, and disposal protocols are

designed to foster a secure laboratory environment.

Hazard Assessment
Conflicting information exists regarding the hazard classification of apo-Enterobactin and its

parent compound, enterobactin. While some Safety Data Sheets (SDS) classify it as non-

hazardous, others indicate it may be harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1][2][3]. Given this discrepancy, a conservative approach is recommended,

and apo-Enterobactin should be handled as a potentially hazardous chemical. Its structural

component, catechol, is classified as toxic, an irritant, and a suspected mutagen[2].

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is a critical measure to prevent exposure. The following

table summarizes the recommended PPE for handling apo-Enterobactin.
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PPE Item Specification Rationale & Best Practices

Hand Protection Nitrile or Neoprene gloves

Provides protection against

incidental chemical splashes.

For prolonged contact, consult

the glove manufacturer's

chemical resistance guide.

Inspect gloves for tears before

use and replace immediately if

contaminated. Always wash

hands after removing

gloves[2].

Eye & Face Protection

ANSI Z87.1-compliant safety

glasses with side shields

(minimum)

Protects eyes from flying

particles[2].

Chemical splash goggles

Required when there is a risk

of splashes or sprays of apo-

Enterobactin solutions[2].

Face shield worn over goggles

Recommended when handling

larger quantities or when there

is a significant splash hazard.

Protective Clothing Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Not generally required for

small quantities

Use in a certified chemical

fume hood is recommended,

especially when handling the

solid powder or creating

aerosols, to minimize

inhalation exposure[2].

Experimental Protocols: Handling and Preparation of
Solutions
Adherence to standard operating procedures is crucial for minimizing risk.
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Handling Solid apo-Enterobactin:

Handle solid apo-Enterobactin in a well-ventilated area, preferably within a certified

chemical fume hood, especially when weighing the powder to avoid generating dust[2].

Use anti-static weigh boats or paper.

Close the container securely immediately after use[2].

Preparing Solutions:

apo-Enterobactin is soluble in solvents like DMSO and methanol[4].

Perform all steps for solution preparation in a certified chemical fume hood while wearing

appropriate PPE (lab coat, nitrile gloves, chemical splash goggles)[2].

To prepare a solution, slowly add the solvent to the pre-weighed solid apo-Enterobactin[2].

Spill Management
Minor Spill (Solid):

If a small amount of powder spills inside a fume hood, gently sweep it up using a dustpan

and brush or a HEPA-filtered vacuum cleaner. Avoid generating dust[2].

Place the collected material in a sealed, labeled container for hazardous waste disposal[2].

Minor Spill (Liquid):

For small liquid spills, absorb the material with an inert absorbent such as vermiculite, sand,

or chemical absorbent pads[2].

Place the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal[2].

Major Spill:

In the event of a large spill, evacuate the area and immediately alert laboratory personnel

and your institution's Environmental Health and Safety (EHS) office[2].
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Disposal Plan
All apo-Enterobactin waste must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations[2].

Waste Segregation and Storage:

Solid Waste: Contaminated items such as gloves, weigh paper, pipette tips, and absorbent

pads should be collected in a clearly labeled hazardous waste container[2].

Liquid Waste: For liquid waste, such as unused solutions, use a leak-proof, compatible

container (e.g., a high-density polyethylene bottle)[1].

Labeling: Clearly label all waste containers with "Hazardous Waste" and the chemical name

"apo-Enterobactin."

Storage: Store sealed waste containers in a designated, secure area, away from

incompatible materials. Place the primary waste container in a secondary container to

contain any potential leaks or spills[1][3].

Empty Container Disposal:

The original container of apo-Enterobactin must be properly decontaminated before being

discarded[3].

Do not dispose of apo-Enterobactin solutions down the drain[2].

Visualizing the Workflow for Handling apo-
Enterobactin
To provide a clear, step-by-step visual guide, the following diagram illustrates the workflow for

the safe handling of apo-Enterobactin, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of apo-Enterobactin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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